Cas no 81800-07-9 (rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole)

• Product Name: rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole
• CAS No: 81800-07-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5248661
• PubChem ID: 928501
• Update Time: 2025-06-23

rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole Chemical and Physical Properties

Names and Identifiers

• (4aR,9bR)-2,8-dimethyl-1,3,4,4a,5,9b-hexahydropyrido[4,3-b]indole
• 1H-Pyrido[4,3-b]indole, 2,3,4,4a,5,9b-hexahydro-2,8-dimethyl-, (4aR,9bR)-rel-
• rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole

• Inchi： 1S/C13H18N2/c1-9-3-4-12-10(7-9)11-8-15(2)6-5-13(11)14-12/h3-4,7,11,13-14H,5-6,8H2,1-2H3/t11-,13+/m0/s1
• InChI Key： CYJQCYXRNNCURD-WCQYABFASA-N
• SMILES： N1C2=C(C=C(C)C=C2)[C@]2([H])CN(C)CC[C@@]12[H]

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole

Professional Introduction to Rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole (CAS No. 81800-07-9)

Rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrido[4,3-b]indole scaffold, a structural motif that is widely recognized for its pharmacological potential. The unique stereochemistry of this molecule, characterized by the (4aR,9bR) configuration, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The chemical structure of Rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole features a fused ring system consisting of a pyridine ring and an indole ring. This arrangement contributes to its complex electronic properties and biological interactions. The presence of multiple chiral centers in the molecule underscores its potential as a building block for enantiomerically pure drugs. Such compounds are highly valued in pharmaceutical development due to their improved efficacy and reduced side effects compared to racemic mixtures.

Recent advancements in drug discovery have highlighted the importance of pyrido[4,3-b]indole derivatives in the development of treatments for various diseases. Studies have demonstrated that this scaffold can interact with multiple biological targets, including enzymes and receptors involved in cancer progression and inflammation. The (4aR,9bR) configuration of Rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole is particularly noteworthy because it influences the molecule's binding affinity and pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis of this compound has been a focus of several research groups aiming to develop novel analogs with enhanced biological activity. The dimethyl substituents at the 2- and 8-positions contribute to the steric environment around the chiral centers, which is critical for optimizing drug-like properties. Techniques such as asymmetric synthesis have been employed to achieve high enantiomeric purity of this compound.

One of the most compelling aspects of Rac-(4aR,9bR)-2,8-dimethyl-1H,2H,3H,4H,4aH5 H,b H-pyrido[44 ,33 -b]indole is its potential as a lead compound for drug development. Preclinical studies have shown that derivatives of this scaffold exhibit promising activity against several diseases. For instance,pyrido[44 ,33 -b]indole derivatives have been investigated for their anti-inflammatory and antitumor properties. The stereochemistry at the (4aR) and (9bR) positions appears to be crucial for these effects.

The pharmacological profile of this compound is further enhanced by its ability to modulate key signaling pathways involved in disease mechanisms. Research has indicated that it can interact with targets such as protein kinases and ion channels, which are implicated in conditions ranging from cancer to neurodegenerative disorders. The precise three-dimensional structure of Rac-(42 ,92 -d)-28dimethyl-l H ,22 H ,32 H ,42 H ,42 a H ,52 H ,92 b H -pyrid04 ,34 -bindole allows researchers to design analogs with tailored biological activities.

From a synthetic chemistry perspective,this compound represents an excellent example of how structural complexity can be leveraged to achieve specific biological outcomes. The synthesis involves multiple steps that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct the pyrido[44 ,33 -b]indole core more efficiently than ever before.

The biological evaluation of Rac-(42 ,92 -d)-28dimethyl-l H ,22 H ,32 H ,42 H ,42 a H ,52 H ,92 b H -pyrid04 ,34 -bindole has revealed intriguing insights into its mechanism of action. Studies using x-ray crystallography have provided detailed information about how this molecule binds to its targets at the atomic level. This knowledge is invaluable for designing next-generation drugs with improved potency and selectivity.

In conclusion,rac-(42 ，92 )-28dimethyllh22 h ，32 h ，42 h ，42 ah ，52 h ，92 bh -pyrid04 ，34 -bindole (CAS No . 81 800-07-9) is a remarkable compound with significant potential in pharmaceutical research . Its unique stereochemistry 、 structural features 、 and biological activities make it an attractive candidate for further development . As research in this area continues to evolve 、 compounds like these will play an increasingly important role in addressing unmet medical needs . p >